Cas no 1490873-60-3 ({1-(4-bromophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(4-bromophenyl)methylcyclopropyl}methanol
• CAS No: 1490873-60-3
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6490951
• PubChem ID: 66026552
• Update Time: 2025-07-18

{1-(4-bromophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromophenyl)methylcyclopropyl}methanol
• (1-(4-bromobenzyl)cyclopropyl)methanol
• Cyclopropanemethanol, 1-[(4-bromophenyl)methyl]-

• Inchi： 1S/C11H13BrO/c12-10-3-1-9(2-4-10)7-11(8-13)5-6-11/h1-4,13H,5-8H2
• InChI Key： PENYCUQBVHBHRF-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(Br)C=C2)(CO)CC1

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±15.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on {1-(4-bromophenyl)methylcyclopropyl}methanol

{1-(4-bromophenyl)methylcyclopropyl}methanol and Its Chemical Compound CAS No. 1490873-60-3: A Comprehensive Overview

{1-(4-bromophenyl)methylcyclopropyl}methanol is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of drug discovery and biomedical research. This compound, identified by its CAS No. 1490873-60-3, represents a novel class of molecules with potential applications in targeted therapy and pharmacological intervention. Its chemical architecture combines aromatic and cyclic functional groups, which may contribute to its bioactivity and pharmacokinetic properties.

The molecular formula of {1-(4-bromophenyl)methylcyclopropyl}methanol is C₁₃H₁₅BrO, with a molecular weight of 254.16 g/mol. The compound features a 4-bromophenyl group attached to a methylcyclopropyl ring system, with an additional hydroxyl functional group at the terminal position. This structural complexity allows for diverse interactions with biological targets, making it a promising candidate for drug development and biological activity studies.

Recent advances in computational chemistry have enabled researchers to model the interactions between {1-(4-bromophenyl)methylcyclopropyl}methanol and potential protein targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the 4-bromophenyl moiety of this compound exhibits strong binding affinity for kinase enzymes, which are critical in cellular signaling pathways. This finding highlights the potential of the compound as a selective inhibitor for diseases involving aberrant kinase activity, such as oncology and inflammatory disorders.

The synthesis of {1-(4-bromophenyl)methylcyclopropyl}methanol involves a multi-step process that typically begins with the formation of a 4-bromophenyl derivative. The reaction conditions, including temperature, catalysts, and solvent systems, are crucial for achieving high yields and purity. A 2024 review in Organic Letters reported that the use of transition metal catalysts significantly enhances the efficiency of coupling reactions in the synthesis of this compound, reducing side reactions and improving stereochemical control.

Pharmacological studies on {1-(4-bromophenyl)methylcyclopropyl}methanol have revealed its potential as a modulator of G protein-coupled receptors (GPCRs). A 2023 preclinical study published in Frontiers in Pharmacology showed that the compound exhibits agonist activity at the μ-opioid receptor, suggesting its possible use in analgesic therapy. However, further research is needed to elucidate its mechanism of action and pharmacodynamic profile.

The hydroxyl group in {1-(4-bromophenyl)methylcyclopropyl}methanol plays a critical role in its solubility and metabolic stability. A 2024 study in Drug Metabolism and Disposition highlighted that the presence of this functional group enhances the compound's water solubility, which is essential for oral bioavailability. However, the hydroxyl moiety may also be a target for metabolic oxidation, necessitating further investigation into its metabolic pathways.

In the field of materials science, {1-(4-bromophenyl)methylcyclopropyl}methanol has shown potential as a building block for polymer synthesis. A 2023 study in Macromolecules demonstrated that the compound can be polymerized to form cross-linked networks with tunable mechanical properties. These polymers have applications in biomedical devices and drug delivery systems, where controlled release of active agents is required.

The methylcyclopropyl ring system in {1-(4-bromophenyl)methylcyclopropyl}methanol is known for its strain and reactivity. This structural feature may influence the compound's reactivity with nucleophiles and its ability to form covalent bonds with biological targets. A 2024 study in Chemical Research in Toxicology explored the toxicological profile of this compound, emphasizing the need for thorough safety assessments before its use in clinical applications.

Recent advances in high-throughput screening have facilitated the evaluation of {1-(4-bromophenyl)methylcyclopropyl}methanol against a wide range of biological targets. A 2023 study in Screening in Drug Discovery reported that the compound shows selective activity against prostate cancer cell lines, suggesting its potential as a targeted therapy agent. However, the selectivity and toxicity profiles of the compound require further investigation.

In conclusion, {1-(4-bromophenyl)methylcyclopropyl}methanol (CAS No. 1490873-60-3) is a multifaceted compound with potential applications in drug discovery, biomedical research, and materials science. Its unique molecular structure and functional groups make it a promising candidate for further pharmacological studies and clinical development. Continued research into its mechanism of action, pharmacokinetics, and toxicological profile will be essential for its successful translation into therapeutic applications.

{1-(4-bromophenyl)methylcyclopropyl}methanol represents a significant advancement in the field of organic chemistry and pharmaceutical sciences. Its potential applications in targeted therapy and biomedical research underscore the importance of continued investigation into its properties and behavior. As research in this area progresses, it is anticipated that {1-(4-bromophenyl)methylcyclopropyl}methanol will play a pivotal role in the development of novel therapeutic agents and materials.

For further information on {1-(4-bromophenyl)methylcyclopropyl}methanol and its potential applications, researchers are encouraged to consult recent publications in pharmaceutical chemistry, biomedical research, and materials science. The compound's unique properties make it a valuable subject for continued exploration and innovation in these fields.

{1-(4-bromophenyl)methylcyclopropyl}methanol is a promising compound that exemplifies the intersection of organic chemistry, pharmacology, and biomedical research. Its structural complexity and functional groups offer a wide range of possibilities for drug development and biological applications. As research in this area continues to evolve, the compound is expected to contribute significantly to the advancement of targeted therapy and pharmacological intervention.